Cas no 20912-69-0 (Benzene,1-chloro-4-[(4-methoxyphenyl)thio]-)

• Product Name: Benzene,1-chloro-4-[(4-methoxyphenyl)thio]-
• CAS No: 20912-69-0
• MF: C₁₃H₁₁ClOS
• MW: 250.743841409683
• CID: 261901
• PubChem ID: 140774
• Update Time: 2025-04-19

Benzene,1-chloro-4-[(4-methoxyphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-chloro-4-[(4-methoxyphenyl)thio]-
• Benzene, 1-chloro-4-((4-methoxyphenyl)thio)-
• 1-chloro-4-(4-methoxyphenyl)sulfanylbenzene
• DTXSID80175068
• 1-CHLORO-4-(4-METHOXYPHENYL)SULFANYL-BENZENE
• 20912-69-0
• (4-chlorophenyl)(4-methoxyphenyl)sulfane
• SCHEMBL4743804

• Inchi： 1S/C13H11ClOS/c1-15-11-4-8-13(9-5-11)16-12-6-2-10(14)3-7-12/h2-9H,1H3
• InChI Key： CRZNSNXESWNOEA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 250.02203
• Monoisotopic Mass: 250.021913
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 34.5

Experimental Properties

• Density: 1.26
• Boiling Point: 390.6°Cat760mmHg
• Flash Point: 190°C
• Refractive Index: 1.633
• PSA: 9.23